Cas no 2116551-80-3 (1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile
• CAS No: 2116551-80-3
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 6279943
• PubChem ID: 165668217
• Update Time: 2025-05-23

1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile
• 2116551-80-3
• EN300-1794863

• Inchi： 1S/C15H13NO/c16-10-15(8-3-9-15)14-12-5-2-1-4-11(12)6-7-13(14)17/h1-2,4-7,17H,3,8-9H2
• InChI Key： KLWDONVUNYOXCK-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1C1(C#N)CCC1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44Ų

Additional information on 1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile

Research Briefing on 1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile (CAS: 2116551-80-3): Recent Advances and Applications

1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile (CAS: 2116551-80-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane and naphthalene hybrid structure, has shown potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule probes. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of interest is the role of 1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile in modulating enzymatic activity. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of cytochrome P450 enzymes, which are critical in drug metabolism. The study highlighted the compound's ability to bind to the active site of these enzymes, thereby altering their catalytic activity. This finding opens new avenues for the development of drugs with improved metabolic stability and reduced side effects.

In addition to its enzymatic inhibition properties, 1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile has also been investigated for its potential in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent anti-proliferative effects against several cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit key signaling pathways involved in tumor growth. These findings suggest that further structural modifications could enhance its selectivity and efficacy as an anticancer agent.

The synthesis of 1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile has also been a focal point of recent research. A novel synthetic route, published in Organic Letters (2023), described a more efficient and scalable method for producing this compound with high yield and purity. This advancement is particularly significant for industrial applications, as it reduces production costs and facilitates large-scale manufacturing. The study also explored the compound's stability under various conditions, providing valuable insights for its formulation and storage.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further preclinical studies. However, the compound's versatility and unique chemical properties make it a compelling candidate for future drug discovery efforts. Ongoing research is expected to uncover additional applications, particularly in the fields of neurodegenerative diseases and infectious diseases.

In conclusion, 1-(2-hydroxynaphthalen-1-yl)cyclobutane-1-carbonitrile (CAS: 2116551-80-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and recent synthetic advancements underscore its potential as a therapeutic agent. Future studies should focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail. This compound is poised to play a significant role in the development of next-generation therapeutics, offering new hope for addressing unmet medical needs.